Cas no 854262-01-4 (Propargyl a-D-Mannopyranoside)

Propargyl α-D-Mannopyranoside is a synthetic glycoside derivative featuring a propargyl group attached to the anomeric carbon of α-D-mannopyranose. This compound is primarily utilized in glycobiology and chemical biology research as a versatile building block for click chemistry applications, owing to its terminal alkyne functionality. Its structure enables efficient conjugation with azide-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating the study of carbohydrate-protein interactions and glycan labeling. The α-configuration at the anomeric center ensures specific binding affinity in enzymatic and recognition studies. Its stability and reactivity make it valuable for probing biological systems and designing glycoconjugates.

Propargyl a-D-Mannopyranoside structure

Product Name:Propargyl a-D-Mannopyranoside

CAS No:854262-01-4

MF:C₉H₁₄O₆

MW:218.203863620758

MDL:MFCD19980990

CID:1837972

Update Time:2025-06-07

Propargyl a-D-Mannopyranoside Chemical and Physical Properties

Names and Identifiers

- (2R,3S,4S,5S,6S)-2-(hydroxymethyl)-6-prop-2-ynoxy-tetrahydropyran -3,4,5-triol
- (CH3C.equiv.C)2Hg
- bis-(propinyl)-quecksilber
- CTK5C1618
- Di-&lt
- propin-(1)-yl&gt
- -quecksilber
- DIPROP-1-YNYLMERCURY
- AC1L3OG9
- Propin, Allylenquecksilber
- propyn, allylenemercury
- Dipropinylquecksilber
- AG-G-43030
- dipropynylmercury
- diprop-1-yn-1-ylmercury
- Mercury, bis(propyn-1-yl)-
- PROPARGYL A-D-MANNOPYRANOSIDE
- 2-Propyn-1-yl α-D-mannopyranoside (ACI)
- α-D-Mannopyranoside, 2-propynyl (9CI)
- 1-(2′-Propargyl)-α-D-mannose
- 2-Propynyl α-D-mannopyranoside
- Propargyl α-D-mannopyranoside
- Propargyl α-O-mannoside
- Propargyl a-D-Mannopyranoside
- MDL： MFCD19980990
- Inchi： 1S/C9H14O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h1,5-13H,3-4H2/t5-,6-,7+,8+,9+/m1/s1
- InChI Key： DSKUDOWHGLWCBQ-DFTQBPQZSA-N
- SMILES： O([C@@H]1[C@@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)CC#C

Propargyl a-D-Mannopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR290-25mg	Propargyl a-D-Mannopyranoside	854262-01-4	98%	25mg	859CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR290-50mg	Propargyl a-D-Mannopyranoside	854262-01-4	98%	50mg	1504CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR290-100mg	Propargyl a-D-Mannopyranoside	854262-01-4	98%	100mg	1085.0CNY	2021-07-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P886441-10mg	Propargyl α-D-Mannopyranoside	854262-01-4	≥98%	10mg	￥410.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P886441-50mg	Propargyl α-D-Mannopyranoside	854262-01-4	≥98%	50mg	￥1,276.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P886441-100mg	Propargyl α-D-Mannopyranoside	854262-01-4	≥98%	100mg	￥2,365.00	2022-01-14
Apollo Scientific	BICL4262-100mg	Propargyl alpha-D-mannopyranoside	854262-01-4	98% min	100mg	£337.00	2025-02-21
Apollo Scientific	BICL4262-250mg	Propargyl alpha-D-mannopyranoside	854262-01-4	98% min	250mg	£625.00	2025-02-21
Apollo Scientific	BICL4262-500mg	Propargyl alpha-D-mannopyranoside	854262-01-4	98% min	500mg	£1000.00	2025-02-21
abcr	AB368796-100 mg	Propargyl-alpha-D-mannopyranoside; .	854262-01-4		100 mg	€110.00	2023-07-19

Propargyl a-D-Mannopyranoside Production Method

Production Method 1

83476-52-2

854262-01-4

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 3 h, rt

Reference

Potent Glycosidase Inhibition with Heterovalent Fullerenes: Unveiling the Binding Modes Triggering Multivalent Inhibition

Abellan Flos, Marta; et al, Chemistry - A European Journal, 2016, 22(32), 11450-11460

Production Method 2

3458-28-4

854262-01-4

Reaction Conditions

1.1 Catalysts: Silica , Sulfuric acid Solvents: Propargyl alcohol ; 30 min, 40 °C

Reference

Ultrasonic assisted Fischer glycosylation: generating diversity for glyco-chemistry

Shaikh, Nasrin; et al, Molecular Diversity, 2011, 15(2), 341-345

Production Method 3

3458-28-4

854262-01-4

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 3 h, rt

Reference

Tethering Carbohydrates to the Vinyliminium Ligand of Antiproliferative Organometallic Diiron Complexes

Schoch, Silvia; et al, Organometallics, 2022, 41(5), 514-526

Production Method 4

4163-65-9

854262-01-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 0 °C; 2.5 h, 0 °C
1.2 Reagents: Sodium methoxide Solvents: Methanol ; 3 h, rt
1.3 Reagents: Amberlite IR 120 ; neutralized, rt

Reference

Carbohydrate-Decorated Polycaprolactone Fibers for Specific Protein Adhesion

Lancuski, Anica; et al, Biomacromolecules, 2013, 14(6), 1877-1884

Production Method 5

25941-03-1

854262-01-4

Reaction Conditions

Reference

Targeted Delivery of Fluorescent High-Mannose-Type Oligosaccharide Cathepsin Inhibitor Conjugates

Wong, Chung S.; et al, ChemPlusChem, 2015, 80(6), 928-937

Production Method 6

624-65-7

3458-28-4

854262-01-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dimethyl sulfoxide ; 24 h, 40 °C

Reference

Macrophage-Specific RNA Interference Targeting via "Click", Mannosylated Polymeric Micelles

Yu, Shann S.; et al, Molecular Pharmaceutics, 2013, 10(3), 975-987

Production Method 7

121238-27-5

854262-01-4

Reaction Conditions

1.1 Reagents: Trimethylsilyl triflate Solvents: Dichloromethane
2.1 Reagents: Sodium methoxide Solvents: Methanol

Reference

Synthesis of novel types of polyester glycodendrimers as potential inhibitors of urinary tract infections

Twibanire, Jean-d'Amour K.; et al, New Journal of Chemistry, 2015, 39(5), 4115-4127

Production Method 8

83476-52-2

854262-01-4

Reaction Conditions

1.1 Catalysts: Sodium methoxide Solvents: Methanol ; rt

Reference

Iron(III)-Triflate-Catalyzed Multiple Glycosylations with Peracetylated β-D-Glucosamine

Xolin, Amandine; et al, European Journal of Organic Chemistry, 2016, 2016(20), 3408-3418

Production Method 9

1020538-15-1

854262-01-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodine Solvents: Methanol ; 12 h, rt

Reference

Synthesis of novel 1-iodopropargyl glycosides and their antifungal activity

Cheng, Jie; et al, Hecheng Huaxue, 2009, 17(5), 603-605

Production Method 10

3458-28-4

854262-01-4

Reaction Conditions

1.1 10 min, 65 °C

Reference

Glycocalyx-mimicking nanoparticles for stimulation and polarization of macrophages via specific interactions

Su, Lu; et al, Small, 2015, 11(33), 4191-4200

Production Method 11

145058-42-0

854262-01-4

1228461-25-3

854262-01-4

Reaction Conditions

1.1 Catalysts: Pentamethyldiethylenetriamine , Copper bromide (CuBr) Solvents: Dimethylformamide ; 24 h, rt
1.2 Reagents: Oxygen

Reference

Multi-functionalization of helical block copoly(α-peptide)s by orthogonal chemistry

Tang, Haoyu; et al, Polymer Chemistry, 2011, 2(7), 1542-1551

Production Method 12

492-62-6

854262-01-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 3 h, 65 °C

Reference

D-glucose functionalized β-cyclodextrin as a controlled anticancer drug carrier for in vitro evaluation

Toomari, Yousef; et al, Polymer Bulletin (Heidelberg, 2023, 80(4), 4407-4428

Production Method 13

4163-65-9

854262-01-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane

Reference

Versatile Micropatterns of N-Heterocyclic Carbenes on Gold Surfaces: Increased Thermal and Pattern Stability with Enhanced Conductivity

Nguyen, D. Thao; et al, Angewandte Chemie, 2018, 57(35), 11465-11469

Production Method 14

7296-15-3

854262-01-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt

Reference

Discrimination between bacterial phenotypes using glyco-nanoparticles and the impact of polymer coating on detection readouts

Richards, Sarah-Jane; et al, Journal of Materials Chemistry B: Materials for Biology and Medicine, 2014, 2(11), 1490-1498

Production Method 15

121238-27-5

854262-01-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane
2.1 Reagents: Sodium methoxide Solvents: Methanol

Reference

Bifunctional Dendronized Cellulose Surfaces as Biosensors

Montanez, Maria I.; et al, Biomacromolecules, 2011, 12(6), 2114-2125

Production Method 16

121238-27-5

854262-01-4

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: 1,2-Dichloroethane ; 2 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Catalysts: Sodium Solvents: Methanol ; 45 min, rt
2.2 Reagents: Dowex 50W ; neutralized

Reference

Use of click chemistry to define the substrate specificity of Leishmania β-1,2-mannosyltransferases

van der Peet, Phillip; et al, ChemBioChem, 2006, 7(9), 1384-1391

Production Method 17

854262-01-4

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0.5 h, rt
1.2 Reagents: (TB-5-11)-Triphenylbis(1,1,1-trifluoromethanesulfonato-κO)bismuth Solvents: Dichloromethane ; 4 h, rt
1.3 Reagents: Triethylamine ; rt
2.1 Reagents: Potassium tert-butoxide Solvents: Methanol ; 1 h, rt
2.2 Reagents: Dowex 50W ; neutralized, rt

Reference

Synthesis and functionalization of virus-mimicking cationic block copolymers with pathogen-associated carbohydrates as potential vaccine adjuvants

Adams, J. R.; et al, RSC Advances, 2014, 4(30), 15655-15663

Production Method 18

25941-03-1

854262-01-4

Reaction Conditions

1.1 Reagents: Cyclohexane Solvents: Dichloromethane ; 0 °C; 15 min, 0 °C; 24 h, rt
2.1 Reagents: Sodium methoxide Solvents: Methanol ; 16 h, rt

Reference

HPMA-Based Nanocarriers for Effective Immune System Stimulation

Kramer, Stefan; et al, Macromolecular Bioscience, 2019, 19(6),

Production Method 19

25941-03-1

854262-01-4

Reaction Conditions

1.1 Solvents: Dichloromethane ; 20 min, rt; rt → 0 °C
1.2 Reagents: Boron trifluoride etherate ; 0 °C; 15 min, 0 °C; 24 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Sodium methoxide Solvents: Methanol ; 16 h, rt
2.2 Reagents: Amberlite IR 120 ; pH 7

Reference

Silver Oxide Mediated Monotosylation of Poly(ethylene glycol) (PEG): Heterobifunctional PEG via Polymer Desymmetrization

Pohlit, Hannah; et al, Macromolecules (Washington, 2017, 50(23), 9196-9206

Production Method 20

25941-03-1

854262-01-4

Reaction Conditions

1.1 Reagents: Trimethylsilyl triflate Solvents: Dichloromethane ; 5 min, 0 °C; 0 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ; rt
2.1 Reagents: Sodium methoxide Solvents: Methanol ; overnight, rt
2.2 Reagents: Amberlite IR 120 ; neutralized, rt

Reference

Targeted Photodynamic Killing of Breast Cancer Cells Employing Heptamannosylated β-Cyclodextrin-Mediated Nanoparticle Formation of an Adamantane-Functionalized BODIPY Photosensitizer

Zhang, Quan; et al, ACS Applied Materials & Interfaces, 2016, 8(49), 33405-33411

Production Method 21

4163-65-9

4026-35-1

854262-01-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 0 °C; 15 min, 0 °C; 24 h, rt
2.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, rt
2.2 Reagents: Amberlite IR 120 ; neutralized

Reference

Modular Synthesis of Amphiphilic Janus Glycodendrimers and Their Self-Assembly into Glycodendrimersomes and Other Complex Architectures with Bioactivity to Biomedically Relevant Lectins

Percec, Virgil; et al, Journal of the American Chemical Society, 2013, 135(24), 9055-9077

Production Method 22

58645-20-8

854262-01-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 20 h, reflux; reflux → rt
1.2 Reagents: Potassium carbonate ; 30 min, rt
2.1 Reagents: Sodium methoxide Solvents: Methanol ; 1 h, rt
2.2 Solvents: Water ; pH 7, rt

Reference

A Multivalent Ligand for the Mannose-6-Phosphate Receptor for Endolysosomal Targeting of an Activity-Based Probe

Hoogendoorn, Sascha; et al, Angewandte Chemie, 2014, 53(41), 10975-10978

Production Method 23

58645-20-8

854262-01-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 0 °C; 22 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Sodium methoxide Solvents: Methanol ; 2 h

Reference

Functionalization of Azide-Terminated Silicon Surfaces with Glycans Using Click Chemistry: XPS and FTIR Study

Gouget-Laemmel, A. C.; et al, Journal of Physical Chemistry C, 2013, 117(1), 368-375